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Compound of Interest

Compound Name: 2-Phenyilnicotinic acid

Cat. No.: B1361065

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling guidelines for 2-
Phenylnicotinic acid (CAS RN: 33421-39-5). The information contained herein is intended for
qualified individuals in research and development settings. All users should be familiar with
standard laboratory safety practices and should consult the full Safety Data Sheet (SDS)
before handling this chemical.

Chemical Identification and Physical Properties

2-Phenylnicotinic acid, also known as 2-phenylpyridine-3-carboxylic acid, is a pyridine
derivative. Its properties are summarized in the table below.
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Property Value Reference
Molecular Formula C12HoNO:2 [1]
Molecular Weight 199.21 g/mol [1]
CAS Number 33421-39-5 [11[2][3]
White to light yellow
Appearance (2]
powder/crystal
Melting Point 167.0-171.0°C [2]
Boiling Point 357.3 £22.0 °C at 760 mmHg [3]
No quantitative data available.
N Generally, nicotinic acid
Solubility

derivatives have limited

solubility in water.

Hazard Identification and GHS Classification

2-Phenylnicotinic acid is classified as a hazardous substance. The GHS classification is as

follows:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[4]
) o H319: Causes serious eye

Serious Eye Irritation 2A

irritation.[4]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation.

Signal Word: Warning

Pictogram:

e GHSO07: Exclamation Mark
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Toxicological Information

There is currently no publicly available quantitative toxicological data (e.g., LD50, LC50)
specific to 2-Phenylnicotinic acid. It is recommended to handle this compound with the
assumption of potential toxicity based on its hazard classification.

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.
4.1. Engineering Controls:

» Work in a well-ventilated area, preferably in a certified chemical fume hood.

e Ensure eyewash stations and safety showers are readily accessible.

4.2. Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

4.3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.
4.4. Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.
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First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Immediately flush skin with plenty of water for at
) least 15 minutes. Remove contaminated
Skin Contact ) . o
clothing. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact ) ] ] ] )

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ] ]
unconscious person. Seek immediate medical

attention.

Accidental Release Measures

In the event of a spill, follow these procedures:

e Small Spills:

o

Wear appropriate PPE.

[¢]

Carefully sweep up the solid material, avoiding dust generation.

[¢]

Place the spilled material into a labeled, sealed container for disposal.

o

Clean the spill area with a suitable solvent and then wash with soap and water.
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e Large Spills:
o Evacuate the area.
o Prevent further leakage or spillage if safe to do so.
o Contact emergency services and the institutional safety office.

Experimental Protocols

While specific experimental protocols for the safety assessment of 2-Phenylnicotinic acid are
not publicly available, a general workflow for handling this type of compound in a research

setting is outlined below.
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General Workflow for Handling 2-Phenylnicotinic Acid
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General Handling Workflow
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Hazard and Precautionary Relationships

The following diagram illustrates the logical flow from hazard identification to the necessary

precautionary actions for 2-Phenylnicotinic acid.

Click to download full resolution via product page

Hazard and Precautionary Logic

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
Safety Data Sheet (SDS). Users are responsible for conducting their own risk assessments and

implementing appropriate safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361065#2-phenylnicotinic-acid-safety-and-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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